Cas no 740807-42-5 (1H-Pyrazole-3-carboxylic acid, 4-chloro-5-propyl-, ethyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 4-chloro-5-propyl-, ethyl ester
• CAS No: 740807-42-5
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• CID: 1763497
• Update Time: 2024-11-18

1H-Pyrazole-3-carboxylic acid, 4-chloro-5-propyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 4-chloro-5-propyl-, ethyl ester

• Inchi： 1S/C9H13ClN2O2/c1-3-5-6-7(10)8(12-11-6)9(13)14-4-2/h3-5H2,1-2H3,(H,11,12)
• InChI Key： ILJRUIIBSAQSGA-UHFFFAOYSA-N
• SMILES： N1C(CCC)=C(Cl)C(C(OCC)=O)=N1

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• Boiling Point: 347.7±42.0 °C(Predicted)
• pka: 10.23±0.50(Predicted)